Cas no 96597-85-2 (Benzene, 1-bromo-2-[(3-methyl-2-butenyl)oxy]-)

• Product Name: Benzene, 1-bromo-2-[(3-methyl-2-butenyl)oxy]-
• CAS No: 96597-85-2
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 751372
• PubChem ID: 11470509
• Update Time: 2025-04-19

Benzene, 1-bromo-2-[(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(3-methyl-2-butenyl)oxy]-
• 1-bromo-2-(3-methylbut-2-enoxy)benzene
• 96597-85-2
• DTXSID20466942
• AKOS000202980

• Inchi： 1S/C11H13BrO/c1-9(2)7-8-13-11-6-4-3-5-10(11)12/h3-7H,8H2,1-2H3
• InChI Key： ISHABPIIYWSXNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC/C=C(\C)/C

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų